1. Home
  2. Product
  3. Descarboxymethyl treprostinil
Descarboxymethyl treprostinil Descarboxymethyl treprostinil
Brand Name: Vulcanchem
CAS No.: 101692-02-8
VCID: VC21080527
InChI: InChI=1S/C21H32O3/c1-2-3-4-7-16(22)9-10-17-18-11-14-6-5-8-20(23)19(14)12-15(18)13-21(17)24/h5-6,8,15-18,21-24H,2-4,7,9-13H2,1H3/t15-,16-,17+,18-,21+/m0/s1
SMILES: CCCCCC(CCC1C(CC2C1CC3=C(C2)C(=CC=C3)O)O)O
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol

Descarboxymethyl treprostinil

CAS No.: 101692-02-8

Cat. No.: VC21080527

Molecular Formula: C21H32O3

Molecular Weight: 332.5 g/mol

* For research use only. Not for human or veterinary use.

Descarboxymethyl treprostinil - 101692-02-8

Specification

CAS No. 101692-02-8
Molecular Formula C21H32O3
Molecular Weight 332.5 g/mol
IUPAC Name (1R,2R,3aS,9aS)-1-[(3S)-3-hydroxyoctyl]-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[g]naphthalene-2,5-diol
Standard InChI InChI=1S/C21H32O3/c1-2-3-4-7-16(22)9-10-17-18-11-14-6-5-8-20(23)19(14)12-15(18)13-21(17)24/h5-6,8,15-18,21-24H,2-4,7,9-13H2,1H3/t15-,16-,17+,18-,21+/m0/s1
Standard InChI Key UTGPMEMKMRVGNE-HUTLKBDOSA-N
Isomeric SMILES CCCCC[C@@H](CC[C@H]1[C@@H](C[C@H]2[C@@H]1CC3=C(C2)C(=CC=C3)O)O)O
SMILES CCCCCC(CCC1C(CC2C1CC3=C(C2)C(=CC=C3)O)O)O
Canonical SMILES CCCCCC(CCC1C(CC2C1CC3=C(C2)C(=CC=C3)O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator